![molecular formula C13H14Cl2N4S B4700869 N-(2,3-dichlorophenyl)-N'-[(1,5-dimethyl-1H-pyrazol-3-yl)methyl]thiourea](/img/structure/B4700869.png)
N-(2,3-dichlorophenyl)-N'-[(1,5-dimethyl-1H-pyrazol-3-yl)methyl]thiourea
Overview
Description
N-(2,3-dichlorophenyl)-N'-[(1,5-dimethyl-1H-pyrazol-3-yl)methyl]thiourea is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound is also known as DPTU and has been shown to have various biochemical and physiological effects.
Mechanism of Action
The mechanism of action of DPTU is not fully understood, but studies have suggested that it acts by inhibiting the activity of specific enzymes. In particular, DPTU has been shown to inhibit the activity of the enzyme poly(ADP-ribose) polymerase (PARP), which is involved in DNA repair processes.
Biochemical and Physiological Effects:
DPTU has been shown to have various biochemical and physiological effects. Studies have shown that DPTU can induce cell death in cancer cells, reduce inflammation, and protect against oxidative stress. Additionally, DPTU has been shown to have neuroprotective effects and may have potential applications in the treatment of neurodegenerative diseases.
Advantages and Limitations for Lab Experiments
One advantage of using DPTU in lab experiments is that it is a relatively stable compound that can be easily synthesized. Additionally, DPTU has been extensively studied and its potential applications in scientific research are well-established. However, one limitation of using DPTU in lab experiments is that its mechanism of action is not fully understood.
Future Directions
There are several future directions for research on DPTU. One area of research could focus on further elucidating the mechanism of action of DPTU. Additionally, further studies could investigate the potential applications of DPTU in the treatment of neurodegenerative diseases and as an anti-inflammatory agent. Finally, studies could investigate the potential use of DPTU in combination with other compounds for the treatment of cancer.
Scientific Research Applications
DPTU has been used in various scientific research applications, including its potential use as an anti-cancer agent. Studies have shown that DPTU can induce cell death in cancer cells by inhibiting the activity of a specific enzyme. Additionally, DPTU has been studied for its potential use as an anti-inflammatory agent and as a treatment for neurodegenerative diseases.
properties
IUPAC Name |
1-(2,3-dichlorophenyl)-3-[(1,5-dimethylpyrazol-3-yl)methyl]thiourea | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H14Cl2N4S/c1-8-6-9(18-19(8)2)7-16-13(20)17-11-5-3-4-10(14)12(11)15/h3-6H,7H2,1-2H3,(H2,16,17,20) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QEWPBKCXVNTVEV-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=NN1C)CNC(=S)NC2=C(C(=CC=C2)Cl)Cl | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H14Cl2N4S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
329.2 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Solubility |
>49.4 [ug/mL] (The mean of the results at pH 7.4) | |
Record name | SID24796900 | |
Source | Burnham Center for Chemical Genomics | |
URL | https://pubchem.ncbi.nlm.nih.gov/bioassay/1996#section=Data-Table | |
Description | Aqueous solubility in buffer at pH 7.4 | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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